Cas no 126921-44-6 (Quinoline,4-[2-[4-(2-methylphenyl)-1-piperazinyl]ethyl]-)

Quinoline,4-[2-[4-(2-methylphenyl)-1-piperazinyl]ethyl]- structure
126921-44-6 structure
Product Name:Quinoline,4-[2-[4-(2-methylphenyl)-1-piperazinyl]ethyl]-
CAS No:126921-44-6
MF:C22H25N3
MW:331.454005002975
CID:173669
PubChem ID:3080020
Update Time:2025-04-19

Quinoline,4-[2-[4-(2-methylphenyl)-1-piperazinyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,4-[2-[4-(2-methylphenyl)-1-piperazinyl]ethyl]-
    • 4-[2-[4-(2-methylphenyl)piperazin-1-yl]ethyl]quinoline
    • 4-(2-(4-(2-Methylphenyl)-1-piperazinyl)ethyl)quinoline
    • Quinoline, 4-(2-(4-(2-methylphenyl)-1-piperazinyl)ethyl)-
    • BRN 4544753
    • DTXSID30155330
    • 126921-44-6
    • Inchi: 1S/C22H25N3/c1-18-6-2-5-9-22(18)25-16-14-24(15-17-25)13-11-19-10-12-23-21-8-4-3-7-20(19)21/h2-10,12H,11,13-17H2,1H3
    • InChI Key: RSVDGLRRVHYUBW-UHFFFAOYSA-N
    • SMILES: N1(CCC2C=CN=C3C=CC=CC=23)CCN(C2C=CC=CC=2C)CC1

Computed Properties

  • Exact Mass: 331.20505
  • Monoisotopic Mass: 331.205
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 19.4Ų

Experimental Properties

  • Density: 1.124
  • Boiling Point: 501.6°C at 760 mmHg
  • Flash Point: 257.2°C
  • Refractive Index: 1.628
  • PSA: 19.37

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